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Compound Focus: KetoABNO

CAS No.: 7123-92-4

Cat. No.: S615531

Chemical Data & Storage

The table below summarizes the key physical property and storage information for KetoABNO.

Property Specification

Product Name KetoABNO (9-Azabicyclo[3.3.1]nonan-3-one N-oxyl) [1] [2]
Assay (Purity) 95% [1] [2]

Physical Form Powder [1] [2]

Storage Temperature 2-8°C [1][2]

Melting Point 109-114 °C [1] [2]

Water Pollution Class (WGK) WGK 3 [1]

Storage Class Code 11 - Combustible Solids [1]

Experimental Protocols

KetoABNO is an efficient catalyst for aerobic oxidations. Here are methodologies for two key applications.
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Aerobic Oxidation of Aldehydes to Carboxylic Acids

This method is valued for its mild conditions, which prevent racemization of stereocenters in a-chiral
aldehydes [3] [4].

¢ Reaction Scheme: Aldehyde + NaNOz + Oz — Carboxylic Acid (catalyzed by KetoABNO)

e Catalyst: 5 mol% KetoABNO (3]

e Co-catalyst: NaNO:z (as an NOx source) [3]

e Oxidant: Molecular oxygen (O2) [3]

o Key Additive: 10 equivalents of water are essential for good yield, likely by facilitating the formation
of the aldehyde hydrate for oxidation [3].

¢ Conditions: Room temperature and ambient pressure [3]

Aerobic Oxidation of Alcohols to Carbonyl Compounds

This system is effective for both primary and secondary alcohols under mild conditions [5].

¢ Reaction Scheme: Alcohol + Oz — Aldehyde or Ketone (catalyzed by Bi(NOs)s:/KetoABNO)
e Catalyst: 5 mol% KetoABNO [5]

e Co-catalyst: 10 mol% Bi(NOs)3-5H20 [5]

e Oxidant: Air [5]

¢ Solvent: Acetonitrile (CH3CN) [5]

e Temperature: 65 °C [5]

e Atmosphere: Air-balloon conditions [5]

Troubleshooting & FAQ

This section addresses common practical questions.

¢ Q: How should KetoABNO be stored to ensure its stability?

o A: KetoABNO should be stored as a powder in a glass bottle at 2-8°C [1] [2]. It is noted as a
"convenient bench top stable solid," but for long-term storage, refrigeration is recommended [1].

¢ Q: What should I do if my oxidation reaction shows low conversion?

o A: First, verify the amount of water in your reaction mixture. For aldehyde oxidation, the
absence of water (10 equivalents is optimal) significantly reduces yield [3]. Second, ensure your
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reaction vessel is properly vented or purged with Oz/air, as molecular oxygen is the terminal
oxidant [5].

¢ Q: Why is KetoABNO preferred over other nitroxyl radicals like TEMPQO?

o A: KetoABNO is a bicyclic nitroxyl radical with a less sterically hindered structure compared to
TEMPO. This allows it to more effectively oxidize sterically demanding substrates, such as
secondary alcohols and aldehyde hydrates, leading to higher reaction rates and yields [3] [6].

Critical Safety Information Gap

The provided search results do not contain the full Safety Data Sheet (SDS) for KetoABNO. The SDS is
an essential document that provides critical information on hazards, safe handling practices, personal

protective equipment (PPE), first-aid measures, and ecological information [1] [2].

Before handling KetoABNO, you must:

¢ Obtain the latest Safety Data Sheet directly from your chemical supplier (e.g., Sigma-Aldrich/Scientific
Labs) [2].
e Adhere to your institution's specific chemical hygiene and risk assessment protocols.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for a KetoABNO-catalyzed aerobic oxidation,

integrating the key steps from the protocols.
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Reaction Setup

Start Reaction Setup
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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